![molecular formula C26H31FN2O3S B3003967 7-azepan-1-yl-3-[(4-ethylphenyl)sulfonyl]-6-fluoro-1-propylquinolin-4(1H)-one CAS No. 892770-71-7](/img/structure/B3003967.png)
7-azepan-1-yl-3-[(4-ethylphenyl)sulfonyl]-6-fluoro-1-propylquinolin-4(1H)-one
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Overview
Description
“7-azepan-1-yl-3-[(4-ethylphenyl)sulfonyl]-6-fluoro-1-propylquinolin-4(1H)-one” is a chemical compound with the molecular formula C24H27FN2O3S and a molecular weight of 442.55. It is a modified derivative of the fluoroquinolone series .
Synthesis Analysis
The compound has been synthesized from the reaction of 8-chloro-1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid with ®-tert-butyl 3-aminoazepane-1-carboxylate in acetonitrile as solvent . The total yield was 37% .Molecular Structure Analysis
The chemical structure of the compound was established on the basis of 1H-NMR, 13C-NMR, mass spectrometry data, and elemental analysis .Chemical Reactions Analysis
The compound was found to be the N-substituted regioisomer of besifloxacin . The 1H-NMR spectrum of the compound showed a doublet located at δ 6.20 ppm (J = 9.1 Hz) which was assigned to the one H-11 proton of -NH- .Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Related Compounds : Zhengjun Xia et al. (2013) reported the synthesis of a related compound, (R)-7-(azepan-3-ylamino)-8-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid hydrochloride, as a regioisomer of besifloxacin. The synthesis involved reacting certain precursors in acetonitrile and the structure was confirmed using NMR and mass spectrometry data (Xia, Chen, & Yu, 2013).
Molecular Structure Analysis : S. Ohba et al. (2012) studied the molecular structure of 4-fluoroisoquinoline-5-sulfonyl derivatives. They examined the steric effects and intramolecular hydrogen bonding in these compounds, contributing to our understanding of the molecular dynamics and interactions of similar fluoroquinolone compounds (Ohba, Gomi, Ohgiya, & Shibuya, 2012).
Biological and Pharmacological Screening
Antimicrobial Activity : Snehal Patel et al. (2009) synthesized various fluoro-substituted benzothiazoles, including compounds structurally similar to the one . These compounds were screened for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. The identity of compounds was confirmed through spectral data, providing insights into their potential biological applications (Patel, Sreenivasa, Jayachandran, & Kumar, 2009).
Antibacterial Applications : A study by Y. Kuramoto et al. (2003) focused on fluoroquinolones with novel N-1 substituents. Among the synthesized compounds, some exhibited potent antibacterial activities against a range of bacteria. The study's structure-activity relationship analysis contributes to understanding the antibacterial potential of similar compounds (Kuramoto et al., 2003).
Future Directions
properties
IUPAC Name |
7-(azepan-1-yl)-3-(4-ethylphenyl)sulfonyl-6-fluoro-1-propylquinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31FN2O3S/c1-3-13-29-18-25(33(31,32)20-11-9-19(4-2)10-12-20)26(30)21-16-22(27)24(17-23(21)29)28-14-7-5-6-8-15-28/h9-12,16-18H,3-8,13-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQIDSEHHJHBVRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCCCCC3)F)S(=O)(=O)C4=CC=C(C=C4)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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